Strategies for the construction of γ-spirocyclic butenolides in natural product synthesis
Organic & Biomolecular Chemistry Pub Date: 2020-06-25 DOI: 10.1039/D0OB00954G
Abstract
Over the last four decades, a number of γ-spirocyclic butenolide containing natural products, drugs, and medicinally useful synthetic compounds have been reported. In this review, we discuss diverse chemical approaches to synthesize γ-spiro butenolides and their application towards natural product synthesis. The collective perception of various methods may allow superior approaches capable of delivering efficient synthetic approaches to obtain γ-spiro butenolide comprising natural products and their hybrid analogues for further drug discovery and development.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 140632-19-5
